3-Fluoro-5-(2-fluoro-4-methylphenyl)phenol, 95%

• IUPAC Name: 3-fluoro-5-(2-fluoro-4-methylphenyl)phenol
• InChI: InChI=1S/C13H10F2O/c1-8-2-3-12(13(15)4-8)9-5-10(14)7-11(16)6-9/h2-7,16H,1H3
• InChI Key: VHYHBLFAEPZXOC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C2=CC(=CC(=C2)F)O)F
• Molecular Formula: C13H10F2O
• DSSTOX Substance ID: DTXSID60684163
• Molecular Weight: 220.21 g/mol
• CAS No.: 1261890-34-9

Description

3-Fluoro-5-(2-fluoro-4-methylphenyl)phenol, 95% (3F5FMPP) is a fluorinated phenol compound used in a variety of scientific research applications. It is a white to off-white crystalline solid with a melting point of 67-69°C, and a purity of 95%. Its chemical formula is C8H7F3O. It has been used in the synthesis of novel small molecules and polymers, and has been studied for its potential applications in drug delivery, medical diagnostics, and cancer therapy.

Scientific Research Applications

3-Fluoro-5-(2-fluoro-4-methylphenyl)phenol, 95% has been used in a variety of scientific research applications. It has been used to synthesize novel small molecules and polymers, and has been studied for its potential applications in drug delivery, medical diagnostics, and cancer therapy. For example, 3-Fluoro-5-(2-fluoro-4-methylphenyl)phenol, 95% has been used to synthesize novel polymers that can be used as drug delivery vehicles, and has been studied for its potential ability to inhibit the growth of cancer cells. Additionally, 3-Fluoro-5-(2-fluoro-4-methylphenyl)phenol, 95% has been used in the synthesis of novel materials for use in medical diagnostics, such as imaging agents and biosensors.

Mechanism of Action

The mechanism of action of 3-Fluoro-5-(2-fluoro-4-methylphenyl)phenol, 95% is not well understood. However, it is thought to involve the formation of complexes between the fluorinated phenol and other molecules, such as proteins and nucleic acids. This can lead to the inhibition of certain biological processes, such as enzyme activity, cell growth, and gene expression. Additionally, 3-Fluoro-5-(2-fluoro-4-methylphenyl)phenol, 95% has been shown to interact with DNA, potentially leading to mutations and other genetic changes.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-Fluoro-5-(2-fluoro-4-methylphenyl)phenol, 95% are not well understood. However, studies have shown that it can interact with proteins, nucleic acids, and other molecules, leading to the inhibition of certain biological processes. Additionally, 3-Fluoro-5-(2-fluoro-4-methylphenyl)phenol, 95% has been shown to interact with DNA, potentially leading to mutations and other genetic changes.

Advantages and Limitations for Lab Experiments

The main advantage of using 3-Fluoro-5-(2-fluoro-4-methylphenyl)phenol, 95% in lab experiments is that it is relatively easy to synthesize, and can be used in a variety of research applications. Additionally, 3-Fluoro-5-(2-fluoro-4-methylphenyl)phenol, 95% has been shown to interact with proteins, nucleic acids, and other molecules, potentially leading to the inhibition of certain biological processes. However, there are some limitations to using 3-Fluoro-5-(2-fluoro-4-methylphenyl)phenol, 95% in lab experiments. For example, it is a relatively expensive compound, and its effects on biochemical and physiological processes are not well understood.

Future Directions

There are a number of potential future directions for research involving 3-Fluoro-5-(2-fluoro-4-methylphenyl)phenol, 95%. These include further study of its potential applications in drug delivery, medical diagnostics, and cancer therapy, as well as further research into its mechanism of action and biochemical and physiological effects. Additionally, further research could be conducted into the synthesis of novel materials using 3-Fluoro-5-(2-fluoro-4-methylphenyl)phenol, 95%, as well as the development of novel methods for synthesizing 3-Fluoro-5-(2-fluoro-4-methylphenyl)phenol, 95%. Finally, further research could be conducted into the potential toxicity of 3-Fluoro-5-(2-fluoro-4-methylphenyl)phenol, 95%, as well as its potential environmental impact.

Synthesis Methods

3-Fluoro-5-(2-fluoro-4-methylphenyl)phenol, 95% can be synthesized using a variety of methods. On of the most commonly used methods is the Suzuki coupling reaction, which involves the reaction of a boronic acid with a halogenated aromatic compound in the presence of a palladium catalyst. The reaction is conducted in anhydrous dimethylformamide (DMF) at elevated temperatures. Other methods that have been used to synthesize 3-Fluoro-5-(2-fluoro-4-methylphenyl)phenol, 95% include the Sonogashira coupling reaction, the Stille coupling reaction, and the Buchwald-Hartwig amination reaction.